Cas no 2171635-85-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid
• CAS No: 2171635-85-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6069540
• PubChem ID: 165586468
• Update Time: 2025-05-24

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid
• EN300-1535744
• 2171635-85-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]-3-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-16-7-6-12-28(24(16)25(31)32)23(30)13-17(29)14-27-26(33)34-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22,24,29H,6-7,12-15H2,1H3,(H,27,33)(H,31,32)
• InChI Key： HKUUSLHJPVCIEB-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CCCN1C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid

Research Briefing on 2171635-85-9 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic Acid

In recent years, the chemical compound with the CAS number 2171635-85-9 and the product named 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents, particularly in the realms of peptide synthesis and drug delivery systems. This briefing aims to provide a comprehensive overview of the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and potential applications in medicine.

The compound 2171635-85-9 is a synthetic intermediate that has been extensively studied for its role in facilitating the synthesis of complex peptides. Its unique chemical structure allows for efficient coupling reactions, making it a valuable tool in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its utility in the production of peptide-based drugs, which are increasingly being explored for their high specificity and low toxicity compared to traditional small-molecule drugs. The compound's stability under various reaction conditions further enhances its applicability in industrial-scale peptide production.

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid, on the other hand, is a derivative that has shown promise in the development of targeted drug delivery systems. Its structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoyl moiety, contribute to its ability to enhance the solubility and bioavailability of peptide drugs. Recent research has focused on optimizing its synthesis to improve yield and purity, which are critical for its use in clinical applications. Additionally, studies have explored its potential as a scaffold for the design of multifunctional drug conjugates.

One of the most notable advancements in this area is the application of these compounds in the development of anticancer therapies. Researchers have successfully utilized 2171635-85-9 and its derivatives to synthesize peptide-drug conjugates (PDCs) that selectively target cancer cells while minimizing off-target effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a PDC using 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid as a linker, which demonstrated enhanced tumor penetration and sustained drug release in preclinical models.

In conclusion, the compounds 2171635-85-9 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-3-methylpiperidine-2-carboxylic acid represent important tools in the advancement of peptide-based therapeutics. Their unique chemical properties and versatility in drug design make them invaluable for researchers aiming to develop next-generation treatments for various diseases. Future research should focus on further optimizing their synthesis and exploring their potential in combination therapies and personalized medicine.